Cas no 656247-17-5 (Nintedanib)

• Product Name: Nintedanib
• CAS No: 656247-17-5
• MF: C₃₁H₃₃N₅O₄
• MW: 539.62482714653
• MDL: MFCD11974012
• CID: 828465
• PubChem ID: 135423438
• Update Time: 2025-12-31

Nintedanib Chemical and Physical Properties

Names and Identifiers

• BIBF 1120
• VARGATEF
• INTEDANIB
• Nintedanib
• Nintedanib (BIBF 1120)
• (Z)-Methyl 3-((4-(N-methyl-2-(4-methylpiperazin-1-yl)acetamido)-phenylamino)(phenyl)methylene)-2-oxoindoline-6-carboxylate
• [14C]-Intedanib
• methyl (3Z)-3-[[4-[methyl-[2-(4-methylpiperazin-1-yl)acetyl]amino]anilino]-phenylmethylidene]-2-oxo-1H-indole-6-carboxylate
• Nintedanib (BIBF 1120,BIBF-1120 , Intedanib, Vargatef®)
• [14C]-Imidafenacin
• 3-[1-(4-{methyl-[2-(4-methyl-piperazin-1-yl)-acetyl]amino}phenylamino)-1-phenylmeth-(Z)-ylidene]-2-oxo-2,3-dihydro-1H-indole-6-carb
• 3-Z-[1-(4-(N-((4-methyl-piperazin-1-yl)-methylcarbonyl)-N-methyl-amino)-anilino)-1-phenyl-methylene]-6-methoxycarbonyl-2-indolinone
• 4-(2-methyl-1-imidazolyl)-2,2-diphenylbutyramide
• AC1O5FJP
• BIBF-1120
• Imidafenacin
• Staybla
• Staybla (TN)
• SureCN929680
• Uritos
• Uritos (TN)
• methyl (3Z)-3-{[(4-{methyl[(4-methylpiperazin-1-yl)acetyl]amino}phenyl)amino](phenyl)methylidene
• BIBF1120
• OFEV
• (Z)-methyl 3-((4-(N-methyl-2-(4-methylpiperazin-1-yl)acetamido)phenylamino)(phenyl)methylene)-2-oxoindoline-6-carboxylate
• G6HRD2P839
• Methyl (3z)-3-{[(4-{methyl[(4-Methylpiperazin-1-Yl)acetyl]amino}phenyl)amino](Phenyl)methyl
• HMS3654A05
• 3-[[4-[methyl-[2-(4-methyl-1-piperazinyl)-1-oxoethyl]amino]anilino]-phenylmethylidene]-2-oxo-1H-indole-6-carboxylic acid methyl ester
• AKOS005145820
• methyl 3-[({4-[N-methyl-2-(4-methylpiperazin-1-yl)acetamido]phenyl}amino)(phenyl)methylidene]-2-oxo-2,3-dihydro-1H-indole-6-carboxylate
• BDBM50026612
• Nintedanib (USAN/INN)
• NCGC00263156-13
• 1H-Indole-6-carboxylic acid, 2,3-dihydro-3-[[[4-[methyl[2-(4-methyl-1-piperazinyl)acetyl]amino]phenyl]amino]phenylmethylene]-2-oxo-, methyl ester, (3Z)-; 1H-Indole-6-carboxylic acid, 2,3-dihydro-3-[[[4-[methyl[(4-methyl-1-piperazinyl)acetyl]amino]phenyl]amino]phenylmethylene]-2-oxo-, methyl ester, (3Z)- (9CI); BIBF 1120; Nintedanib; Ofev; Vargatef
• NINTEDANIB [WHO-DD]
• methyl (3Z)-3-[(4-{methyl[(4-methylpiperazin-1-yl)acetyl]amino}anilino)(phenyl)methylidene]-2-oxo-2,3-dihydro-1H-indole-6-carboxylate
• Nintedanib (free base)
• NCGC00263156-01
• HY-50904
• Nintedanib, Free Base
• Methyl 2-hydroxy-3-[(4-{methyl[(4-methylpiperazin-1-yl)acetyl]amino}anilino)(phenyl)methylidene]-3H-indole-6-carboxylate
• methyl 2-hydroxy-3-[N-[4-[methyl-[2-(4-methylpiperazin-1-yl)acetyl]amino]phenyl]-C-phenylcarbonimidoyl]-1H-indole-6-carboxylate
• BIBF1120,Vargatef
• BCP09316
• 928326-83-4
• BCP9000405
• BRD-K49075727-001-08-5
• D10481
• EX-A341
• HMS3244B06
• SCHEMBL1535871
• NSC757442
• Methyl 3-(((4-(N-methyl-2-(4-methylpiperazin-1-yl)acetamido)phenyl)amino)(phenyl)methylene)-2-oxoindoline-6-carboxylate
• Q27163267
• 1160294-26-7
• SMR004701273
• J-502642
• HMS3244B10
• CID 9809715
• SCHEMBL25226025
• methyl 2-hydroxy-3-[(E)-({4-[N-methyl-2-(4-methylpiperazin-1-yl)acetamido]phenyl}imino)(phenyl)methyl]-1H-indole-6-carboxylate
• BRD-K49075727-001-09-3
• BIBF 1120 , Intedanib
• methyl (3Z)-3-[({4-[N-methyl-2-(4-methylpiperazin-1-yl)acetamido]phenyl}amino)(phenyl)methylidene]-2-oxo-2,3-dihydro-1H-indole-6-carboxylate
• INTEDANIB [MI]
• HSDB 8339
• NSC800805
• HMS3295K01
• NCGC00389321-03
• Nintedanib [USAN]
• BN164249
• NS00099369
• KS-1434
• SCHEMBL431007
• DTXSID20918936
• UNII-G6HRD2P839
• CHEBI:91413
• MLS006010165
• Nintedanib- Bio-X
• US10669235, Nintedanib
• BDBM445209
• Q15149723
• BIBF1120 (Vargatef)
• EN300-188528
• 1ST179559
• s1010
• NSC-757442
• AC-25071
• AKOS025401745
• SDCCGSBI-0654257.P002
• Nintedanib [INN]
• Nintedanib [USAN:INN]
• CHEBI:85164
• Vargatef Base
• 656247-17-5
• Z2756516920
• CHEMBL5303538
• NSC756659
• EX-A2818
• CS-0104
• (Z)-Methyl 3-(((4-(N-methyl-2-(4-methylpiperazin-1-yl)acetamido)phenyl)amino)(phenyl)methylene)-2-oxoindoline-6-carboxylate
• DTXSID201025948
• CCG-264775
• AKOS026750205
• SY034707
• SW218301-2
• NCGC00263156-14
• XZXHXSATPCNXJR-ZIADKAODSA-N
• NSC-756659
• Nintedanib (BIBF 1120)?
• 1H-Indole-6-carboxylic acid, 2,3-dihydro-3-[[[4-[methyl[2-(4-methyl-1-piperazinyl)acetyl]amino]phenyl]amino]phenylmethylene]-2-oxo-, methyl ester
• GTPL5936
• DB09079
• MFCD11974012
• BCP01744
• NINTEDANIB [VANDF]
• NCGC00263156-15
• NSC-800805
• Methyl (Z)-3-[[[4-[N-Methyl-2-(4-methyl-1-piperazinyl)acetamido]phenyl]amino](phenyl)methylene]-2-oxoindoline-6-carboxylate
• OFEV COMPONENT NINTEDANIB
• BRD-K49075727-001-01-0
• NS00040680
• SCHEMBL431006
• Methyl (3Z)-3-(((4-(N-methyl-2-(4-methylpiperazin-1-yl)acetamido)phenyl)amino)(phenyl)methylidene)-2-oxo-2,3-dihydro-1h-indole-6-carboxylate
• HMS3244B14
• SB11190
• CHEMBL2136735
• NCGC00263156-02

• MDL： MFCD11974012
• Inchi： 1S/C31H33N5O4/c1-34-15-17-36(18-16-34)20-27(37)35(2)24-12-10-23(11-13-24)32-29(21-7-5-4-6-8-21)28-25-14-9-22(31(39)40-3)19-26(25)33-30(28)38/h4-14,19,33,38H,15-18,20H2,1-3H3/b32-29+
• InChI Key： CPMDPSXJELVGJG-UUDCSCGESA-N
• SMILES： O=C(CN1CCN(C)CC1)N(C)C1C=CC(=CC=1)/N=C(\C1C=CC=CC=1)/C1=C(NC2C=C(C(=O)OC)C=CC1=2)O

Computed Properties

• Exact Mass: 539.25325455g/mol
• Monoisotopic Mass: 539.25325455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 892
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• XLogP3: 4.3

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: 742.199°C at 760 mmHg
• Flash Point: 402.7±32.9 °C

Nintedanib Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids
• Pharmaceutical and Biochemical Products Medical Target Class

Additional information on Nintedanib

Introduction to Nintedanib (CAS No: 656247-17-5) and Its Recent Research Developments

Nintedanib, chemically designated as N-(5-(3,5-difluorobenzyl)-1H-indazol-3-yl)-4-(2,4-dichlorophenyl)-2-(2-hydroxyethyl)amidine, is a highly specialized small molecule compound that has garnered significant attention in the field of pharmaceutical chemistry and medical research. With a CAS number of 656247-17-5, this compound is recognized for its unique mechanism of action and its potential applications in the treatment of various diseases, particularly cancer. The molecular structure of Nintedanib incorporates multiple functional groups that contribute to its potent biological activity, making it a subject of extensive study in both academic and industrial research settings.

The primary pharmacological target of Nintedanib is the inhibition of receptor tyrosine kinases (RTKs), a class of enzymes that play a crucial role in cell signaling pathways. Specifically, Nintedanib exerts its effects by targeting three key RTKs: vascular endothelial growth factor receptor (VEGFR), platelet-derived growth factor receptor (PDGFR), and fibroblast growth factor receptor (FGFR). This multitargeting strategy has been shown to disrupt the signaling pathways that promote tumor growth, angiogenesis, and metastasis, thereby making Nintedanib a promising candidate for therapeutic intervention in oncology.

Recent advancements in the study of Nintedanib have highlighted its efficacy in treating non-small cell lung cancer (NSCLC). Clinical trials have demonstrated that Nintedanib can significantly improve progression-free survival rates in patients with advanced NSCLC when compared to standard chemotherapy regimens. The drug's ability to inhibit multiple RTKs simultaneously has been attributed to its high selectivity and binding affinity for these targets. This has led to increased interest in exploring Nintedanib's potential in combination therapies, where it may be paired with other chemotherapeutic agents or targeted therapies to enhance overall treatment outcomes.

In addition to its applications in oncology, research into Nintedanib has also revealed potential benefits in other therapeutic areas. Studies have indicated that Nintedanib may have neuroprotective properties, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate inflammatory pathways and reduce oxidative stress has been observed in preclinical studies, suggesting its potential role in mitigating neuronal damage associated with these conditions.

The synthesis and characterization of Nintedanib (CAS No: 656247-17-5) have been subjects of considerable interest among synthetic chemists. The development of efficient synthetic routes for this compound has enabled researchers to produce high-purity samples for both preclinical and clinical studies. Advances in synthetic methodologies have also allowed for the modification of the molecular structure of Nintedanib, leading to the discovery of novel analogs with enhanced pharmacological properties. These efforts are part of a broader trend in medicinal chemistry aimed at optimizing drug candidates for improved efficacy and reduced side effects.

One of the most compelling aspects of Nintedanib research is its potential for personalized medicine. By understanding the genetic and molecular profiles of individual patients, clinicians may be able to tailor treatment regimens involving Nintedanib to maximize therapeutic benefits while minimizing adverse reactions. This approach aligns with the growing emphasis on precision medicine in modern healthcare, where treatments are designed based on the specific characteristics of each patient's disease.

The future directions of Nintedanib research are likely to focus on expanding its therapeutic applications beyond cancer treatment. Investigating its role in inflammatory diseases, cardiovascular disorders, and other conditions characterized by abnormal cell signaling will be key areas of exploration. Additionally, studies aimed at elucidating the long-term safety profile of Nintedanib will be essential to ensure its widespread adoption in clinical practice.

In conclusion, Nintedanib (CAS No: 656247-17-5) represents a significant advancement in pharmaceutical chemistry due to its multitargeting approach and potent biological activity. Its applications in treating advanced NSCLC have already demonstrated substantial clinical benefits, while ongoing research continues to uncover new therapeutic possibilities. As our understanding of disease mechanisms evolves, compounds like Nintedanib are poised to play an increasingly important role in shaping the future of medicine.